4-(methylamino)tetrahydro-2H-thiopyran-1,1-dioxide hydrochloride
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Overview
Description
“4-(methylamino)tetrahydro-2H-thiopyran-1,1-dioxide hydrochloride” is a chemical compound with the CAS Number: 863248-54-8 . It has a molecular weight of 163.24 and its IUPAC name is N-methyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide . It is typically stored at temperatures between 28°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H13NO2S/c1-7-6-2-4-10(8,9)5-3-6/h6-7H,2-5H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.Physical and Chemical Properties Analysis
This compound has a molecular weight of 163.24 . It is typically stored at temperatures between 28°C .Scientific Research Applications
Molecular Structure Studies
Research on derivatives of tetrahydro-2H-thiopyran-1,1-dioxides, including 4-(methylamino)tetrahydro-2H-thiopyran-1,1-dioxide hydrochloride, has focused on understanding their molecular structures and energies. Studies using density functional theory (DFT) and ab initio molecular orbital theory have explored the conformers and rotamers of these compounds (Freeman, Gomarooni, & Hehre, 2002).
Synthesis and Preparation
Efficient methods for preparing reagents for the introduction of thiopyran structures have been developed. This includes the preparation of tetrahydro-4H-thiopyran-4-one and its derivatives, which are crucial for synthesizing thiopyran-containing compounds (Ward et al., 2007).
Oxidation Studies
Research has also investigated the oxidation of 4H-thiopyrans, including the formation of 1,1-dioxides. The impact of substituents on the thiopyran ring and the nature of the oxidation products have been a focus of these studies (Kozhevnikova & Kharchenko, 1985).
Applications in Medicinal Chemistry
Cyclic sulfone derivatives, such as 4-amino-4-methyltetrahydro-2H-thiopyran 1,1-dioxide, have been synthesized for applications in medicinal chemistry. These derivatives serve as important structural motifs in drug discovery (Hugelshofer et al., 2021).
Heterocyclic Chemistry
In heterocyclic chemistry, the three-component heterocyclization involving thiopyran-3-one-1,1-dioxide has been studied, highlighting the synthesis of complex heterocyclic structures (Gladkov et al., 2013).
Cyclization Reactions
The synthesis of tetrahydro-2H-thiopyran 1,1-dioxides through [1+1+1+1+1+1] annulation has been explored, demonstrating the use of rongalite as a tethered C-S synthon in these reactions (Chen et al., 2022).
Photorearrangement Studies
Photorearrangement of derivatives such as 4,4-dialkyl-2,6-diphenyl-4H-thiopyran-1,1-dioxides has been investigated, revealing insights into vinyl–vinyl di-π-methane rearrangements (Jafarpour & Pirelahi, 2006).
Safety and Hazards
The compound should be handled with care. The safety information available indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Therefore, precautions should be taken while handling this compound, including wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
N-methyl-1,1-dioxothian-4-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2S.ClH/c1-7-6-2-4-10(8,9)5-3-6;/h6-7H,2-5H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCUNZJJXXZULG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCS(=O)(=O)CC1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00679013 |
Source
|
Record name | 4-(Methylamino)-1lambda~6~-thiane-1,1-dione--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00679013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
863248-54-8, 1268991-10-1 |
Source
|
Record name | 4-(Methylamino)-1lambda~6~-thiane-1,1-dione--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00679013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(methylamino)tetrahydro-2H-thiopyran-1,1-dioxide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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